[1-(Benzenesulfonyl)indol-5-yl]methanol

Specification

• CAS No.: 182187-39-9
• Molecular Formula: C15H13NO3S
• Molecular Weight: 287.3 g/mol
• IUPAC Name: [1-(benzenesulfonyl)indol-5-yl]methanol
• Standard InChI: InChI=1S/C15H13NO3S/c17-11-12-6-7-15-13(10-12)8-9-16(15)20(18,19)14-4-2-1-3-5-14/h1-10,17H,11H2
• Standard InChI Key: GGRJZYLQIVBRJI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2C=CC(=C3)CO
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2C=CC(=C3)CO

Introduction

[1-(Benzenesulfonyl)indol-5-yl]methanol is a chemical compound with the molecular formula C15H13NO3S and a molecular mass of 287.33362 g/mol. This compound belongs to the indole class, which is known for its diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of a benzenesulfonyl group attached to the indole ring suggests potential applications in medicinal chemistry, particularly in the design of drugs targeting specific enzymes or receptors.

Synthesis and Preparation

While specific synthesis details for [1-(Benzenesulfonyl)indol-5-yl]methanol are not readily available in the provided sources, compounds with similar structures often involve reactions such as Friedel-Crafts acylation or sulfonylation reactions to attach the benzenesulfonyl group to the indole ring. The methanol group at the 5-position could be introduced through a variety of methods, including reduction of a corresponding aldehyde or ketone.

Biological Activity

Although specific biological activity data for [1-(Benzenesulfonyl)indol-5-yl]methanol are not available, compounds with similar structures have shown promising biological activities. For example, indole derivatives have been explored as histone deacetylase inhibitors, and benzenesulfonyl compounds have been studied for their anticancer and antimicrobial properties.

Potential Applications

Given the structural features of [1-(Benzenesulfonyl)indol-5-yl]methanol, potential applications could include:

• Pharmaceutical Development: The compound might serve as a scaffold for designing drugs targeting specific enzymes or receptors, leveraging the biological activities associated with indole and benzenesulfonyl moieties.

• Biological Research: It could be used in studies exploring the effects of sulfonyl and indole groups on biological systems, particularly in the context of enzyme inhibition or receptor binding.